Cas no 23454-33-3 (Trenbolone cyclohexylmethylcarbonate)

• Product Name: Trenbolone cyclohexylmethylcarbonate
• CAS No: 23454-33-3
• MF: C₂₆H₃₄O₄
• MW: 410.545768260956
• MDL: MFCD08460140
• CID: 52305
• PubChem ID: 20055297
• Update Time: 2025-04-18

Trenbolone cyclohexylmethylcarbonate Chemical and Physical Properties

Names and Identifiers

• Trenbolone cyclohexylmethylcarbonate
• Cyclohexylmethyl 17-beta-hydroxyestra-4,9,11-trien-3-one carbonate
• TRENBOLONE HEXAHYDROBENZYL CARBONATE
• (8r,9s,10r,13s,14s,17r)-10,13-dimethyl-7,8,9,10,11,12,13,14,15,16-decahydro-3'h-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-3,5'(4'h,6h)-dione
• 4CDC
• TRENBOLONE CYCLOHEXYLMETHYLCARBONATE [MI]
• Trenbolone cyclohexylmethyl carbonate
• Q27274767
• UNII-BNJ7Y3JFF2
• SCHEMBL634933
• DTXSID20946113
• AC-31363
• Parabolan
• NS00051846
• CHEBI:134706
• ESTRA-4,9,11-TRIEN-3-ONE, 17-(((CYCLOHEXYLMETHOXY)CARBONYL)OXY)-, (17.BETA.)-
• cyclohexylmethyl [(8S,13S,14S,17S)-13-methyl-3-oxo-2,6,7,8,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl] carbonate
• Trenbolone Cyclohexylmethylcarbonate (Trenbolone Hexahydrobenzylcarbonate)
• BNJ7Y3JFF2
• trenbolone hexahydrobenzylcarbonate
• BCP10799
• EINECS 245-669-1
• 23454-33-3
• cyclohexylmethyl ((8S,13S,14S,17S)-13-methyl-3-oxo-2,3,6,7,8,13,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl) carbonate
• AKOS016010227
• A816731
• TRENBOLONE CYCLOHEXYLMETHYLCARBONATE [WHO-DD]
• RU-2580
• Trenbolone cyclohexylmethylcarbonate 100 microg/mL in Acetonitrile

• MDL： MFCD08460140
• Inchi： 1S/C26H34O4/c1-26-14-13-21-20-10-8-19(27)15-18(20)7-9-22(21)23(26)11-12-24(26)30-25(28)29-16-17-5-3-2-4-6-17/h13-15,17,22-24H,2-12,16H2,1H3/t22-,23+,24+,26+/m1/s1
• InChI Key： GQJSFWYQKNQCIK-APFRJGHOSA-N
• SMILES： O(C(=O)OCC1CCCCC1)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3C=C[C@@]21C)=O

Computed Properties

• Exact Mass: 410.24600
• Monoisotopic Mass: 410.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 813
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: 5.2
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.17
• Melting Point: 90-95°
• Boiling Point: 607.9°Cat760mmHg
• Flash Point: 261.7°C
• Refractive Index: 1.572
• PSA: 52.60000
• LogP: 6.07050
• Specific Rotation: D20 +41.6° (c = 0.5 in ethanol)

Related Categories

• Solvents and Organic Chemicals Organic Compounds